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Introduction
Tin-based perovskite solar cells (PSCs) are emerging as a promising, less-toxic alternative to

their lead-based counterparts. With a narrower bandgap, tin-based perovskites have the

potential for higher theoretical power conversion efficiencies (PCEs). However, the facile

oxidation of Sn²⁺ to Sn⁴⁺ presents a significant challenge to device stability and performance.

These application notes provide an overview of the current state of tin-based PSCs, detailing

common materials, device architectures, and fabrication protocols to aid researchers in this

field.

Data Presentation: Performance of Tin-Based
Perovskite Solar Cells
The performance of tin-based PSCs is highly dependent on the perovskite composition, device

architecture, and the use of additives to improve stability and film morphology. Below are tables

summarizing the performance of various tin-based perovskite solar cells reported in recent

literature.

Table 1: Performance of Formamidinium Tin Iodide (FASnI₃) Based Solar Cells
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Cation(s
)

Additive
(s)

Device
Architec
ture

Voc (V)
Jsc
(mA/cm²
)

FF (%) PCE (%) Stability

FA

10 mol%

SnF₂, 1%

EDAI₂

p-i-n - - - >14 -

FA, MA
10 mol%

SnF₂
Inverted 0.61 - - 8.12 -

FA, AC,

Rb

10%

SnF₂, 1%

EDAI₂

p-i-n - - - 14.5

>90% of

initial

PCE

after

3000h in

glovebox

Table 2: Performance of Mixed-Cation/Anion Tin-Based Perovskite Solar Cells

Perovskite
Compositio
n

Device
Architectur
e

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)

(FASnI₃)₀.₆(M

APbI₃)₀.₄
Inverted 0.77 26.53 78 15.93

FA₀.₇₅MA₀.₂₅

SnI₃
p-i-n - - - 10.65

MAFA

(Mixed)
n-i-p - - - 15.14

(Note: Data compiled from various sources. "FA" is Formamidinium, "MA" is Methylammonium,

"AC" is Acetamidinium, "Rb" is Rubidium, and "EDAI₂" is Ethylenediammonium Diiodide. FF

stands for Fill Factor and PCE for Power Conversion Efficiency.)
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The following are detailed protocols for the fabrication of tin-based perovskite solar cells.

These protocols are based on commonly reported and successful methodologies.

Protocol 1: Fabrication of a p-i-n Planar FASnI₃-Based
Perovskite Solar Cell
1. Substrate Preparation:

Clean patterned Indium Tin Oxide (ITO) coated glass substrates by sequential
ultrasonication in a detergent solution, deionized water, acetone, and isopropanol for 15
minutes each.
Dry the substrates with a nitrogen gun.
Treat the substrates with UV-Ozone for 15 minutes immediately before depositing the hole
transport layer.

2. Hole Transport Layer (HTL) Deposition:

Prepare a PEDOT:PSS (Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate) solution.
Spin-coat the PEDOT:PSS solution onto the ITO substrate at 5000 rpm for 30 seconds.
Anneal the substrate at 140°C for 10 minutes in ambient air.

3. Perovskite Precursor Solution Preparation:

In a nitrogen-filled glovebox, prepare a 1 M stock solution of FASnI₃ by dissolving
Formamidinium Iodide (FAI) and Tin(II) Iodide (SnI₂) in a mixed solvent of
Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) (e.g., 4:1 v/v).
To this solution, add SnF₂ as an additive. A common concentration is 10 mol% with respect
to SnI₂.
Stir the solution at room temperature for at least 2 hours.

4. Perovskite Layer Deposition:

Transfer the substrates into the nitrogen-filled glovebox.
Spin-coat the perovskite precursor solution onto the HTL at 4000 rpm for 30 seconds.
During the spin-coating, at approximately 15 seconds, dispense an anti-solvent (e.g.,
chlorobenzene or toluene) onto the spinning substrate.
Immediately transfer the substrate to a hotplate and anneal at 100°C for 10 minutes.
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5. Electron Transport Layer (ETL) Deposition:

Prepare a solution of C₆₀ or PCBM ([1][1]-Phenyl-C₆₁-butyric acid methyl ester) in
chlorobenzene.
Spin-coat the ETL solution onto the perovskite layer at 2000 rpm for 30 seconds.

6. Buffer Layer and Metal Electrode Deposition:

Deposit a buffer layer of Bathocuproine (BCP) via thermal evaporation.
Finally, deposit the metal back contact (e.g., 100 nm of Silver or Gold) by thermal
evaporation through a shadow mask to define the active area of the device.

Protocol 2: Stability Testing (ISOS Protocols)
The International Summit on Organic Photovoltaic Stability (ISOS) protocols provide a

framework for standardized stability testing.

ISOS-D (Dark Storage): Store unencapsulated and encapsulated devices in the dark under

controlled humidity and temperature (e.g., 85°C and 85% relative humidity - "damp-heat

test").

ISOS-L (Light Soaking): Continuously illuminate the devices under 1-sun intensity (100

mW/cm²) at a controlled temperature, often at the maximum power point (MPP).

ISOS-T (Thermal Cycling): Subject the devices to repeated temperature cycles (e.g., -40°C

to 85°C).

ISOS-O (Outdoor Testing): Expose the devices to real-world outdoor conditions and monitor

their performance over time.
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Figure 1: p-i-n Tin-Based Perovskite Solar Cell Architecture
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Figure 1: p-i-n Tin-Based Perovskite Solar Cell Architecture
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Figure 2: Fabrication Workflow for a p-i-n Tin-Based PSC
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Figure 2: Fabrication Workflow for a p-i-n Tin-Based PSC
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Figure 3: Key Degradation Pathway in Tin-Based Perovskites

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b038182?utm_src=pdf-body-img
https://www.benchchem.com/product/b038182?utm_src=pdf-body
https://www.benchchem.com/product/b038182?utm_src=pdf-body-img
https://www.benchchem.com/product/b038182?utm_src=pdf-body
https://www.benchchem.com/product/b038182?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. International Effort Aims to Establish Protocols for Assessing, Reporting Perovskite
Stability | NREL [nrel.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Tin-Based
Perovskite Solar Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038182#tin-based-perovskites-for-solar-cell-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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